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Compound of Interest

Compound Name: C25H19CIN40O4S

Cat. No.: B12189681

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The following document provides a comprehensive, step-by-step guide for the proper disposal
of C25H19CIN404S, chemically known as Darunavir, an antiretroviral protease inhibitor.
Adherence to these procedures is critical to ensure personnel safety, environmental protection,
and regulatory compliance within a laboratory environment.

Waste Classification and Handling

While Darunavir is not specifically listed as a P- or U-series hazardous waste by the U.S.
Environmental Protection Agency (EPA), it is prudent to manage it as a potent pharmaceutical
compound.[1][2] Unused or expired pharmaceuticals should be disposed of as hazardous
chemical waste.[1][3] It is the responsibility of the waste generator to determine if the waste
exhibits any characteristics of hazardous waste (ignitability, corrosivity, reactivity, or toxicity).[4]
[5] However, as a best practice, all Darunavir waste should be segregated and disposed of
through a licensed hazardous waste contractor.

Standard Operating Procedure for Disposal of
Darunavir and Associated Waste

1. Disposal of Unused or Expired Darunavir (Pure Compound or Formulations):
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Segregation: Do not mix Darunavir waste with non-hazardous or other types of chemical
waste.

Containerization: Place the original container with the unused or expired Darunavir into a
larger, sealable, and clearly labeled hazardous waste container. The container should be
compatible with the chemical and meet Department of Transportation (DOT) requirements
for transport.

Labeling: The outer container must be labeled with "Hazardous Waste," the full chemical
name "Darunavir,” the chemical formula C25H19CIN404S, and the approximate quantity.

Storage: Store the sealed container in a designated, secure hazardous waste accumulation
area, away from incompatible materials.[6]

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal vendor. The preferred
method of disposal is incineration at a permitted hazardous waste facility.[1][3]

. Disposal of Contaminated Labware and Personal Protective Equipment (PPE):

Segregation: All items grossly contaminated with Darunavir, such as pipette tips, centrifuge
tubes, flasks, gloves, and disposable lab coats, must be treated as hazardous waste.

Collection: Place these items into a designated, puncture-resistant, and clearly labeled
hazardous waste container lined with a heavy-duty plastic bag.[7]

Labeling: Label the container as "Hazardous Waste - Darunavir Contaminated Debris."

Disposal: Once the container is full, seal it and arrange for disposal through your institution's
EHS-approved waste stream, which will typically lead to incineration.

Spill Cleanup and Decontamination Protocol

Immediate and proper cleanup of a Darunavir spill is crucial to prevent exposure and
environmental contamination.

1. Spill Response for Solid (Powder) Darunavir:
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Alert Personnel: Immediately alert others in the vicinity and restrict access to the spill area.
Don PPE: Wear the appropriate PPE as detailed in Table 1.

Containment: Gently cover the spill with a damp paper towel or absorbent pad to avoid
generating dust.[7][8]

Cleanup: Carefully collect the dampened material and any contaminated debris using a
scoop or forceps. Place all collected waste into a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly. First, wash the area with a detergent
solution, followed by a rinse with water. For final decontamination, wipe the area with a 10%
bleach solution, followed by a wipe with 1% sodium thiosulfate to neutralize the bleach, and
a final rinse with water.[7]

Disposal: Dispose of all cleaning materials and used PPE as Darunavir-contaminated
hazardous waste.

. Spill Response for Liquid Solutions Containing Darunavir:
Alert and Restrict Area: Notify personnel and secure the area.
Don PPE: Wear appropriate PPE (see Table 1).

Containment: Surround the spill with absorbent materials from a spill kit to prevent it from
spreading.

Absorption: Cover the spill with absorbent pads or granules.

Cleanup: Collect all absorbed material and place it in a sealed, labeled hazardous waste
container.

Decontamination: Follow the same decontamination procedure as for solid spills (detergent
wash, water rinse, bleach solution, neutralizer, and final water rinse).

Disposal: Dispose of all contaminated materials as hazardous waste.
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Data Presentation

Table 1: Personal Protective Equipment (PPE) for Handling Darunavir Waste

PPE Item

Specification

Gloves

Two pairs of chemotherapy-rated nitrile gloves

Eye Protection

Chemical splash goggles or a face shield

Lab Coat

Disposable, solid-front gown with tight-fitting

cuffs

Respiratory Protection

N95 respirator for handling powders or if

aerosols may be generated

Foot Protection

Closed-toe shoes and disposable shoe covers

Table 2: Contents of a Darunavir Spill Kit

Item Quantity
Chemotherapy-rated nitrile gloves (pairs) 2
Disposable gown 1
Shoe covers (pairs) 1
N95 respirator 1
Chemical splash goggles 1

Absorbent pads or pillows

Sufficient to contain a 1-liter spill

Scoop and scraper 1 set
Labeled hazardous waste bags 2

Warning sign to restrict area 1
Cleaning supplies (detergent, paper towels) As needed
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Experimental Protocols

The decontamination protocol cited is a standard laboratory procedure for potent compounds.
The effectiveness of a 10% bleach solution (approximately 5000-6000 ppm sodium
hypochlorite) followed by a neutralizing agent like sodium thiosulfate is a well-established
method for surface decontamination of many organic and biological contaminants.[7][9]

Mandatory Visualization

Caption: Disposal workflow for Darunavir waste in a laboratory setting.

For any questions or in case of a large, unmanageable spill, always contact your institution's
Environmental Health and Safety (EHS) department for guidance and assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of C25H19CIN40O4S (Darunavir) in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12189681#c25h19cIn404s-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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